Cas no 262601-87-6 (5-(4-Fluorobenzylidene-2,4-thiazolidinedione)

• Product Name: 5-(4-Fluorobenzylidene-2,4-thiazolidinedione
• CAS No: 262601-87-6
• MF: C₁₀H₆FNO₂S
• MW: 223.223544597626
• MDL: MFCD00449418
• CID: 247498
• PubChem ID: 2787033
• Update Time: 2025-10-28

5-(4-Fluorobenzylidene-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione,5-[(4-fluorophenyl)methylene]-
• 5-[(4-fluorophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• FT-0668620
• 262601-87-6
• 5-[(4-Fluorobenzylidene]-2,4-thiazolidinedione
• 5-[(4-fluorophenyl)methylidene]-1, 3-thiazolidine-2, 4-dione
• CBDivE_015892
• FT-0687654
• AKOS030240315
• DTXSID30383055
• 5-[(4-Fluorophenyl)methylene]-2,4-thiazolidinedione;
• (5Z)-5-[(4-fluorophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• (5E)-5-[(4-fluorophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• 5-(4-Fluorobenzylidene-2,4-thiazolidinedione

• MDL： MFCD00449418
• Inchi： 1S/C10H6FNO2S/c11-7-3-1-6(2-4-7)5-8-9(13)12-10(14)15-8/h1-5H,(H,12,13,14)
• InChI Key： XQEXVSOHLCLCFH-UHFFFAOYSA-N
• SMILES： S1C(NC(C1=CC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 223.01000
• Monoisotopic Mass: 223.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.5A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 221-223°C
• Refractive Index: 1.677
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 71.47000
• LogP: 2.47840

5-(4-Fluorobenzylidene-2,4-thiazolidinedione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on 5-(4-Fluorobenzylidene-2,4-thiazolidinedione

5-(4-Fluorobenzylidene-2,4-thiazolidinedione): A Promising Compound in the Field of Medicinal Chemistry

5-(4-Fluorobenzylidene-2,4-thiazolidinedione) (CAS No. 262601-87-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their insulin-sensitizing effects and have been extensively studied for the treatment of type 2 diabetes mellitus (T2DM). However, recent research has expanded the scope of thiazolidinediones to include other therapeutic areas such as cancer and neurodegenerative diseases.

The chemical structure of 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) features a thiazolidinedione core with a fluorinated benzylidene substituent. The presence of the fluorine atom at the para position of the benzylidene group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The thiazolidinedione ring is a key pharmacophore that interacts with peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose metabolism and adipocyte differentiation.

Recent studies have highlighted the potential of 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) as an antidiabetic agent. In vitro and in vivo experiments have demonstrated that this compound effectively activates PPARγ, leading to improved insulin sensitivity and reduced blood glucose levels. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) exhibited potent PPARγ agonist activity with an EC50 value of 0.3 μM in a cell-based assay. Additionally, in a rodent model of T2DM, treatment with this compound resulted in significant improvements in glucose tolerance and insulin resistance.

Beyond its antidiabetic properties, 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) has shown promise in cancer research. Thiazolidinediones have been investigated for their potential anticancer effects due to their ability to modulate multiple signaling pathways involved in cell proliferation and apoptosis. A study published in Cancer Research demonstrated that 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) induced apoptosis in human breast cancer cells by activating PPARγ and downregulating the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL. These findings suggest that this compound may have therapeutic potential as an adjuvant therapy for breast cancer.

In addition to its antidiabetic and anticancer activities, 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) has also been explored for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease (AD) are characterized by progressive neuronal loss and cognitive decline. Thiazolidinediones have been shown to exert neuroprotective effects by reducing oxidative stress, inflammation, and amyloid-beta (Aβ) toxicity. A study published in Neuropharmacology reported that 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) protected neuronal cells from Aβ-induced toxicity by activating PPARγ and upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The pharmacokinetic profile of 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) is another important aspect to consider for its potential clinical application. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further research is needed to optimize its pharmacokinetic properties and evaluate its safety profile in humans.

In conclusion, 5-(4-Fluorobenzylidene-2,4-thiazolidinedione) (CAS No. 262601-87-6) is a promising compound with diverse therapeutic applications in the fields of diabetes, cancer, and neurodegenerative diseases. Its unique chemical structure and biological activities make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate the molecular mechanisms underlying its effects and optimize its pharmacological properties for potential therapeutic use.